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Compound of Interest

Compound Name:
(2-Fluorobenzyl)hydrazine

dihydrochloride

Cat. No.: B581231 Get Quote

(2-Fluorobenzyl)hydrazine Dihydrochloride: A
Technical Overview
CAS Number: 1349715-77-0

This technical guide provides a comprehensive overview of (2-Fluorobenzyl)hydrazine
dihydrochloride, a fluorinated hydrazine derivative with potential applications in organic

synthesis and medicinal chemistry. The information presented is intended for researchers,

scientists, and drug development professionals.

Chemical and Physical Properties
(2-Fluorobenzyl)hydrazine dihydrochloride is a synthetic compound characterized by a 2-

fluorobenzyl group attached to a hydrazine moiety, and it is supplied as a dihydrochloride salt.

[1] This salt form generally enhances its water solubility, making it a versatile reagent in various

chemical reactions.[1] The key chemical and physical properties are summarized in the table

below.
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Property Value Source

Molecular Formula C₇H₁₁Cl₂FN₂ [1][2][3]

Molecular Weight 213.08 g/mol [1][2][3]

CAS Number 1349715-77-0 [2]

Appearance Solid [4]

Purity ≥98% [2]

Storage Conditions 4°C, stored under nitrogen [2]

SMILES Cl.Cl.NNCC1=C(F)C=CC=C1 [2]

InChIKey
JXGBATVWHGJBEX-

UHFFFAOYSA-N
[1]

Synthesis
The synthesis of (2-Fluorobenzyl)hydrazine dihydrochloride typically involves a two-step

process. The first step is a nucleophilic substitution reaction, followed by salt formation.

General Synthesis Protocol
A general method for the synthesis of (2-Fluorobenzyl)hydrazine dihydrochloride is as

follows:

Reaction of 2-Fluorobenzyl Halide with Hydrazine Hydrate: A 2-fluorobenzyl halide (such as

2-fluorobenzyl chloride) is reacted with hydrazine hydrate. This reaction is typically carried

out under reflux conditions in a suitable solvent like ethanol.[1] The hydrazine acts as a

nucleophile, displacing the halide to form (2-Fluorobenzyl)hydrazine.

Formation of the Dihydrochloride Salt: The resulting (2-Fluorobenzyl)hydrazine is then

treated with hydrochloric acid to form the dihydrochloride salt.[1]

The following diagram illustrates the general workflow for the synthesis of (2-
Fluorobenzyl)hydrazine dihydrochloride.
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Synthesis Workflow

Starting Materials:
- 2-Fluorobenzyl Halide

- Hydrazine Hydrate

Nucleophilic Substitution
(e.g., in Ethanol, Reflux)

(2-Fluorobenzyl)hydrazine
(Free Base)

Acidification
(with Hydrochloric Acid)

(2-Fluorobenzyl)hydrazine
Dihydrochloride

Click to download full resolution via product page

General synthesis workflow for (2-Fluorobenzyl)hydrazine dihydrochloride.

Potential Applications
While specific, detailed applications of (2-Fluorobenzyl)hydrazine dihydrochloride are not

extensively documented in publicly available literature, its structural features suggest potential

uses in several areas of chemical and pharmaceutical research.

Organic Synthesis
The compound serves as a versatile building block in organic synthesis. The hydrazine moiety

can participate in various reactions to form heterocyclic compounds, which are important

scaffolds in many biologically active molecules. The presence of the fluorine atom on the

benzyl ring can influence the electronic properties and reactivity of the molecule, potentially

leading to novel chemical entities.[1]

Medicinal Chemistry
The hydrazine functional group is present in a number of compounds with known biological

activities.[1][4] Consequently, (2-Fluorobenzyl)hydrazine dihydrochloride is considered a

potential scaffold for drug discovery.[1]

Antimicrobial Activity: Some hydrazine derivatives have demonstrated antibacterial and

antifungal properties.[1][4]

Anticancer Activity: Certain hydrazine-containing compounds have been investigated for their

potential to inhibit cancer cell growth.[1][4]
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It is important to note that while the structural motifs of (2-Fluorobenzyl)hydrazine
dihydrochloride suggest these potential applications, extensive research is required to

determine its efficacy and safety for any therapeutic use.[1]

Experimental Data and Protocols
A thorough review of scientific literature and chemical databases did not yield specific, detailed

experimental protocols for the use of (2-Fluorobenzyl)hydrazine dihydrochloride in

biological assays or as a synthetic reagent beyond the general synthesis description.

Furthermore, no quantitative data on its biological activity or its involvement in specific signaling

pathways has been publicly documented. One source explicitly states that there is currently no

documented research on the specific mechanism of action of (2-Fluorobenzyl)hydrazine
dihydrochloride in biological systems.[1]

Safety Information
Detailed hazard information for (2-Fluorobenzyl)hydrazine dihydrochloride is not readily

available. However, based on its functional groups, certain precautions should be taken.

Hydrazine derivatives can be irritants to the skin, eyes, and respiratory system, and may be

toxic upon ingestion or inhalation.[1] Standard laboratory safety protocols should be followed

when handling this compound.

In conclusion, (2-Fluorobenzyl)hydrazine dihydrochloride is a chemical compound with

potential as a building block in organic synthesis and as a scaffold in medicinal chemistry.

However, there is a notable lack of in-depth, publicly available research on its specific

applications, biological activity, and mechanism of action. Further investigation is needed to

fully characterize its properties and potential uses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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